Cas no 1003541-81-8 (1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1003541-81-8
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 6575503
• PubChem ID: 7916761
• Update Time: 2025-07-21

1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide
• VU0641744-1
• F5319-0077
• 1-methyl-N-(4-methylbenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• AKOS008487566
• 1003541-81-8
• 1-methyl-N-[(4-methylphenyl)methyl]-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C14H15N3O2/c1-10-3-5-11(6-4-10)9-15-14(19)12-7-8-13(18)17(2)16-12/h3-8H,9H2,1-2H3,(H,15,19)
• InChI Key： QQYUKLDGYRXYFV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N(C)N=1)=O)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to Compound with CAS No. 1003541-81-8 and Product Name: 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide

The compound with the CAS number 1003541-81-8 and the product name 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a pyridazine core with substituents that enhance its pharmacological properties, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in pyridazine derivatives as pharmacophores due to their ability to interact with various biological targets. The presence of a methyl group at the 1-position and a 4-methylphenylmethyl group at the N-position in this compound contributes to its unique chemical and biological profile. These structural features are crucial for modulating the compound's binding affinity and selectivity, which are essential factors in drug design.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. The 6-oxo-1,6-dihydropyridazine scaffold is known for its versatility in inhibiting enzymes and receptors involved in inflammatory responses, pain management, and cardiovascular diseases. The latest research indicates that derivatives of this class can exhibit significant anti-inflammatory and analgesic effects, making them valuable candidates for treating chronic conditions such as arthritis and neuropathic pain.

Moreover, the 3-carboxamide functional group in the molecular structure of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. Studies have shown that carboxamide derivatives often exhibit improved pharmacokinetic properties compared to their amide counterparts, allowing for more effective delivery and action within the body. This characteristic makes 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide a particularly attractive candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only optimize the production process but also allow for modifications that can enhance the compound's biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of this compound with greater accuracy. Molecular docking studies using high-resolution protein structures have revealed that 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide can interact with specific binding sites on target proteins, modulating their function. These insights have guided the design of more potent analogs with improved therapeutic profiles.

In clinical settings, the potential applications of this compound are vast. Preliminary studies suggest that it may have applications in treating neurological disorders by modulating neurotransmitter receptors. Additionally, its anti-inflammatory properties make it a candidate for developing novel treatments for autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. The ability of this compound to cross the blood-brain barrier is another exciting prospect, as it could lead to more effective therapies for central nervous system disorders.

The safety profile of 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide is another critical area of focus. Extensive toxicological studies are being conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for ensuring that the compound is both effective and safe for human use. By adhering to stringent regulatory standards, researchers aim to bring this promising therapeutic agent closer to clinical application.

The development of new pharmaceuticals is often a collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The case of 1-methyl-N-[(4-methylphenyl)methyl]-6-oxo-1,6-dihydropyridazine-3-carboxamide exemplifies how interdisciplinary research can lead to innovative solutions for complex medical challenges. By leveraging cutting-edge technologies and integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new drugs that improve patient outcomes.

Looking ahead, the future prospects for this compound are promising. Ongoing research aims to optimize its chemical structure further to enhance its biological activity while minimizing potential side effects. Additionally, exploring new synthetic routes could reduce production costs and make the compound more accessible for widespread use. As our understanding of biological mechanisms continues to evolve, so too will our ability to develop targeted therapies based on compounds like 1003541-81-8.